Cas no 784210-19-1 (Methyl 3-iodo-4-[(4-methylbenzenesulfonyl)oxy]benzoate)

• Product Name: Methyl 3-iodo-4-[(4-methylbenzenesulfonyl)oxy]benzoate
• CAS No: 784210-19-1
• MF: C₁₅H₁₃IO₅S
• MW: 432.230195760727
• CID: 6441709
• PubChem ID: 165979561
• Update Time: 2025-10-23

Methyl 3-iodo-4-[(4-methylbenzenesulfonyl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-iodo-4-[(4-methylbenzenesulfonyl)oxy]benzoate
• EN300-37153280
• 784210-19-1
• Methyl 3-iodo-4-[(4-methylbenzenesulfonyl)oxy]benzoate

• Inchi： 1S/C15H13IO5S/c1-10-3-6-12(7-4-10)22(18,19)21-14-8-5-11(9-13(14)16)15(17)20-2/h3-9H,1-2H3
• InChI Key： MNOVASRYSPOKEX-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=CC=1OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 431.95284g/mol
• Monoisotopic Mass: 431.95284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 78Ų

Additional information on Methyl 3-iodo-4-[(4-methylbenzenesulfonyl)oxy]benzoate

Methyl 3-iodo-4-[(4-methylbenzenesulfonyl)oxy]benzoate (CAS No. 784210-19-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-iodo-4-[(4-methylbenzenesulfonyl)oxy]benzoate, identified by its CAS number 784210-19-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex therapeutic pathways. Its unique structural features, including the presence of an iodo substituent and a sulfonyloxy group, make it a versatile building block for medicinal chemists.

The< strong>Methyl 3-iodo-4-[(4-methylbenzenesulfonyl)oxy]benzoate molecule is characterized by a benzoic acid backbone, which is a common scaffold in many pharmacologically relevant compounds. The introduction of an iodine atom at the 3-position enhances its reactivity, making it an excellent candidate for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing more complex molecular architectures, enabling the development of novel drug candidates with improved efficacy and selectivity.

The presence of the< strong>4-methylbenzenesulfonyl)oxy group further contributes to the compound's utility in drug design. Sulfonyl groups are well-known for their ability to enhance binding affinity and metabolic stability, making them a preferred choice in medicinal chemistry. The combination of these features in< strong>Methyl 3-iodo-4-[(4-methylbenzenesulfonyl)oxy]benzoate allows for the exploration of diverse pharmacological targets, including enzymes and receptors involved in critical biological processes.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting protein-protein interactions (PPIs). Methyl 3-iodo-4-[(4-methylbenzenesulfonyl)oxy]benzoate has emerged as a valuable tool in this endeavor. Its structural motif can be modified to interact with specific pockets on PPIs, potentially leading to the discovery of new therapeutic agents. For instance, studies have demonstrated its efficacy in modulating interactions involving transcription factors and signaling proteins, which are implicated in various diseases such as cancer and inflammatory disorders.

The< strong>CAS No. 784210-19-1 designation ensures that researchers have access to a standardized and well-characterized compound. This is particularly important in academic and industrial settings where reproducibility and consistency are paramount. The compound's purity and stability are rigorously controlled, ensuring that experiments yield reliable results. Furthermore, its availability from reputable chemical suppliers allows for large-scale synthesis and screening campaigns, accelerating the drug discovery process.

Advances in computational chemistry have also played a pivotal role in leveraging Methyl 3-iodo-4-[(4-methylbenzenesulfonyl)oxy]benzoate. Molecular modeling techniques enable researchers to predict how modifications to the core structure will affect its biological activity. This approach has led to the identification of novel analogs with enhanced potency and reduced toxicity. For example, computational studies have highlighted the importance of optimizing the spatial orientation of the sulfonyl group to maximize interactions with target proteins.

The pharmaceutical industry has increasingly adopted green chemistry principles to minimize environmental impact while maximizing efficiency. Methyl 3-iodo-4-[(4-methylbenzenesulfonyl)oxy]benzoate fits well within this paradigm due to its compatibility with solvent-free reactions and catalytic methods that reduce waste generation. Such innovations not only improve sustainability but also lower costs associated with drug development.

In conclusion, Methyl 3-iodo-4-[(4-methylbenzenesulfonyl)oxy]benzoate (CAS No. 784210-19-1) is a multifaceted compound with significant applications in pharmaceutical research. Its unique structural attributes make it an indispensable intermediate for synthesizing novel therapeutic agents targeting complex diseases. As research continues to evolve, this compound will undoubtedly remain at the forefront of drug discovery efforts, contributing to advancements that improve human health worldwide.